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Compound of Interest

Compound Name: 3-Chloro-4,5-difluorobenzoic acid

Cat. No.: B136782

In-Depth Technical Guide: 3-Chloro-4,5-
difluorobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Chloro-4,5-difluorobenzoic
acid (CAS No. 150444-95-4), a key chemical intermediate in various fields of chemical
synthesis. This document collates its chemical identity, physical properties, and safety
information, and outlines general synthetic and analytical workflows relevant to its production
and characterization.

Chemical Identity and Physicochemical Properties

3-Chloro-4,5-difluorobenzoic acid is a halogenated aromatic carboxylic acid. The presence
of chlorine and fluorine substituents on the benzene ring significantly influences its chemical
reactivity and physical properties, making it a valuable building block in the synthesis of
complex molecules, particularly in the pharmaceutical and liquid crystal industries.[1]

Table 1: Chemical Identifiers and Properties
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Property Value Source(s)
CAS Number 150444-95-4 [2][3]
Molecular Formula C7H3CIF20:2 [21[31[4]
Molecular Weight 192.55 g/mol [4]
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SMILES String

0O=C(0O)C1=CC(F)=C(F)C(Cl)=
c1

[4]

Physical Form

Solid

[4]

Boiling Point 283.3 £ 35.0 °C (Predicted) [2][3]
Density 1.573 + 0.06 g/cm? (Predicted) [2]
LogP 2.316 [3]

Chemical Structure

The structure of 3-Chloro-4,5-difluorobenzoic acid, featuring a carboxylic acid group and
three halogen substituents on the benzene ring, is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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